Cas no 28023-55-4 (1,3-Benzenedicarboxylicacid, 5-phenoxy-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-phenoxy-
• CAS No: 28023-55-4
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 272081
• PubChem ID: 119792
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-phenoxy-
• 5-phenoxybenzene-1,3-dicarboxylic acid
• 5-Phenoxyisophthalic acid
• SCHEMBL1768785
• DTXSID4067355
• 1,3-Benzenedicarboxylic acid, 5-phenoxy-
• 28023-55-4

• Inchi： 1S/C14H10O5/c15-13(16)9-6-10(14(17)18)8-12(7-9)19-11-4-2-1-3-5-11/h1-8H,(H,15,16)(H,17,18)
• InChI Key： ZZMSWJDUUZUBNA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 488.8°C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.638
• PSA: 83.83